Cas no 2172040-48-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid
• CAS No: 2172040-48-9
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 6092275
• PubChem ID: 165487868
• Update Time: 2025-06-14

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid
• 2172040-48-9
• EN300-755447
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid
• (1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid
• (1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid
• 3-(9H-fluoren-9-ylmethoxycarbonylamino)-1-phenylcyclobutane-1-carboxylic acid
• EN300-37469400
• EN300-1450458
• 2137144-22-8

• Inchi： 1S/C26H23NO4/c28-24(29)26(17-8-2-1-3-9-17)14-18(15-26)27-25(30)31-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23H,14-16H2,(H,27,30)(H,28,29)
• InChI Key： WWSFLLHVJANZLF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid (CAS No. 2172040-48-9)

In the realm of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid (CAS No. 2172040-48-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclobutane derivative, is widely utilized in peptide synthesis, medicinal chemistry, and material science. Its unique structural features, including the cyclobutane ring and Fmoc-protected amino group, make it a versatile building block for designing novel therapeutics and functional materials.

The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biotechnology. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents" to optimize their workflows. This compound’s phenylcyclobutane backbone also aligns with the growing demand for constrained peptides—a hot topic in drug development due to their enhanced stability and target specificity compared to linear peptides.

From a structural perspective, the cyclobutane ring introduces rigidity, which is highly sought after in bioactive molecule design. This feature is particularly relevant in the context of "conformationally restricted scaffolds," a trending keyword in computational chemistry and structure-activity relationship (SAR) studies. The compound’s carboxylic acid moiety further enables diverse derivatization, making it a valuable intermediate for covalent inhibitor development—a field gaining traction in oncology and infectious disease research.

In the era of AI-driven drug discovery, molecules like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid are often explored in virtual screening libraries. Queries such as "small molecule fragments for drug design" or "Fmoc-amino acid applications" reflect this trend. Its compatibility with automated synthesis platforms also positions it as a candidate for high-throughput experimentation, addressing the need for "scalable synthetic methodologies" in industrial R&D.

Beyond pharmaceuticals, this compound’s photophysical properties (owing to the fluorenyl group) have sparked interest in organic electronics. Researchers investigating "fluorene-based materials" or "conjugated systems for optoelectronics" may find its derivatives relevant for OLEDs or sensors. This multidisciplinary applicability underscores its value across chemistry, biology, and materials science.

Quality control and analytical characterization are critical for CAS No. 2172040-48-9. Techniques like HPLC, NMR, and mass spectrometry are frequently mentioned in searches related to "purity assessment of Fmoc compounds." Suppliers often highlight its ≥95% purity to meet the stringent requirements of GMP-grade synthesis, a key concern for regulatory-compliant research.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenylcyclobutane-1-carboxylic acid exemplifies the intersection of innovation and utility in chemical research. Its role in advancing peptide therapeutics, materials engineering, and drug discovery tools ensures its continued relevance in both academic and industrial settings.